2-(4-bromophenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

• IUPAC Name: 2-(4-bromophenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• InChI: InChI=1S/C16H14BrNO4/c17-11-1-4-13(5-2-11)22-10-16(19)18-12-3-6-14-15(9-12)21-8-7-20-14/h1-6,9H,7-8,10H2,(H,18,19)
• InChI Key: FMPILGXOAHMYQP-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)COC3=CC=C(C=C3)Br
• Molecular Formula: C16H14BrNO4
• Molecular Weight: 364.19 g/mol

Description

Compounds containing benzodioxin and bromophenoxy groups are of significant interest in medicinal chemistry due to their diverse biological activities. The specific structure of "2-(4-bromophenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide" suggests potential interactions with biological targets, making it a candidate for further pharmacological study.

Synthesis Analysis

The synthesis of related compounds typically involves multi-step organic reactions, starting with the functionalization of phenols or anilines, followed by coupling reactions to introduce the acetamide moiety. For example, the synthesis of related benzodioxin derivatives often involves the reaction of benzodioxin-6-amine with appropriate sulfonyl chlorides or bromoacetyl compounds in the presence of a base, such as potassium carbonate, in a polar aprotic solvent like dimethylformamide (DMF) (Abbasi et al., 2023).

Mechanism of Action

Target of Action

The primary targets of ZINC02921300 are currently unknown

Biochemical Pathways

Without specific information on the primary targets of ZINC02921300, it’s challenging to determine the exact biochemical pathways it affects . Once the targets are identified, it will be possible to understand the downstream effects and the overall impact on the body’s biochemistry.

Result of Action

The molecular and cellular effects of ZINC02921300’s action are currently unknown . Understanding these effects requires knowledge of the compound’s primary targets and mode of action.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect how ZINC02921300 interacts with its targets and performs its function .